Cas no 1006471-40-4 (1-Ethyl-1H-pyrazole-3-carbonitrile)

1-Ethyl-1H-pyrazole-3-carbonitrile is a heterocyclic organic compound featuring a pyrazole core substituted with an ethyl group at the 1-position and a nitrile functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. The nitrile group enhances reactivity, enabling further functionalization through nucleophilic addition or reduction. Its stability under standard conditions and compatibility with various reaction conditions make it a valuable building block for constructing complex molecules. The compound is typically handled under inert conditions to preserve its integrity and is commonly used in research and industrial settings for targeted synthesis.

1-Ethyl-1H-pyrazole-3-carbonitrile structure

1006471-40-4 structure

Product Name:1-Ethyl-1H-pyrazole-3-carbonitrile

CAS No:1006471-40-4

MF:C₆H₇N₃

MW:121.139880418777

MDL:MFCD04969701

CID:1074398

PubChem ID:19620692

Update Time:2025-10-18

1-Ethyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-1H-pyrazole-3-carbonitrile
- AG-B-82342
- CTK7C8941
- MolPort-000-891-008
- SBB021946
- STK349583
- 1-ethylpyrazole-3-carbonitrile
- 1-ethyl-3-pyrazolecarbonitrile
- 1-ethyl-1H-pyrazole-3-carbonitrile(SALTDATA: FREE)
- SCHEMBL15096488
- DTXSID00599121
- MFCD04969701
- LS-04398
- DB-421584
- CS-0298456
- BBL039934
- ALBB-013984
- 1006471-40-4
- 1H-pyrazole-3-carbonitrile, 1-ethyl-
- AKOS000309991
- EN300-229462
- MDL： MFCD04969701
- Inchi： 1S/C6H7N3/c1-2-9-4-3-6(5-7)8-9/h3-4H,2H2,1H3
- InChI Key： HUECRBCJOIYWSB-UHFFFAOYSA-N
- SMILES： N1(C=CC(C#N)=N1)CC

Computed Properties

Exact Mass: 121.063997236g/mol
Monoisotopic Mass: 121.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 41.6Å²

1-Ethyl-1H-pyrazole-3-carbonitrile Security Information

HazardClass：IRRITANT

1-Ethyl-1H-pyrazole-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	063774-500mg	1-Ethyl-1H-pyrazole-3-carbonitrile	1006471-40-4		500mg	5119CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	063774-500mg	1-Ethyl-1H-pyrazole-3-carbonitrile	1006471-40-4		500mg	5119.0CNY	2021-07-13
Chemenu	CM275770-1g	1-Ethyl-1H-pyrazole-3-carbonitrile	1006471-40-4	95%	1g	$372	2023-02-03
abcr	AB266854-1 g	1-Ethyl-1H-pyrazole-3-carbonitrile, 95%; .	1006471-40-4	95%	1g	€169.40	2023-04-26
abcr	AB266854-5 g	1-Ethyl-1H-pyrazole-3-carbonitrile, 95%; .	1006471-40-4	95%	5g	€530.60	2023-04-26
abcr	AB266854-10 g	1-Ethyl-1H-pyrazole-3-carbonitrile, 95%; .	1006471-40-4	95%	10g	€831.60	2023-04-26
eNovation Chemicals LLC	Y1250040-1g	1-ethyl-1H-pyrazole-3-carbonitrile	1006471-40-4	95%	1g	$125	2024-06-07
eNovation Chemicals LLC	Y1250040-5g	1-ethyl-1H-pyrazole-3-carbonitrile	1006471-40-4	95%	5g	$315	2024-06-07
Chemenu	CM275770-1g	1-Ethyl-1H-pyrazole-3-carbonitrile	1006471-40-4	95%	1g	$313	2021-08-18
TRC	B125175-50mg	1-Ethyl-1H-pyrazole-3-carbonitrile	1006471-40-4		50mg	$ 50.00	2022-06-07

1-Ethyl-1H-pyrazole-3-carbonitrile Related Literature

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5. Dissociative dynamics of O2 on Ag(110)†

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